(2E,5E)-5-[4-(benzyloxy)-5-methoxy-2-nitrobenzylidene]-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C26H23N3O6S
• Molecular Weight: 505.5 g/mol
• IUPAC Name: (5E)-2-(4-ethoxyphenyl)imino-5-[(5-methoxy-2-nitro-4-phenylmethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H23N3O6S/c1-3-34-20-11-9-19(10-12-20)27-26-28-25(30)24(36-26)14-18-13-22(33-2)23(15-21(18)29(31)32)35-16-17-7-5-4-6-8-17/h4-15H,3,16H2,1-2H3,(H,27,28,30)/b24-14+
• InChI Key: HYOZLPAAEXYFTE-ZVHZXABRSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2NC(=O)/C(=C\C3=CC(=C(C=C3[N+](=O)[O-])OCC4=CC=CC=C4)OC)/S2
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CC(=C(C=C3[N+](=O)[O-])OCC4=CC=CC=C4)OC)S2

Description

Benzyl Ether Formation: Benzylation of the phenolic hydroxyl group using benzyl bromide in the presence of a base.

Methoxy Group Introduction: Methylation of the hydroxyl group using methyl iodide or dimethyl sulfate.

Nitro Group Introduction: Nitration of the aromatic ring using a mixture of concentrated nitric and sulfuric acids.

Ethoxy Group Introduction: Ethylation of the phenolic hydroxyl group using ethyl bromide or ethyl iodide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control over reaction conditions and the use of greener solvents and reagents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multiple steps, starting with the preparation of the thiazolone core One common method involves the condensation of a thioamide with an α-haloketone under basic conditions to form the thiazolone ring

• Formation of Thiazolone Core

  Reactants: Thioamide and α-haloketone.

  Conditions: Basic conditions, typically using a base like sodium hydroxide or potassium carbonate.

  Solvent: Often performed in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and ethoxy groups, leading to the formation of aldehydes or carboxylic acids.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas over a palladium catalyst or using sodium borohydride.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as halogenation or sulfonation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Hydrogen gas (H₂) with a palladium catalyst or sodium borohydride (NaBH₄).

Substitution: Halogens (Cl₂, Br₂) in the presence of a Lewis acid catalyst like iron(III) chloride (FeCl₃).

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of halogenated or sulfonated derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound may be studied for its potential biological activities, such as antimicrobial, antifungal, or anticancer properties. The presence of the nitro group suggests potential for bioactivity, as nitroaromatic compounds are known for their pharmacological properties.

Medicine

In medicinal chemistry, this compound could be explored as a lead compound for the development of new drugs. Its structural features allow for interactions with various biological targets, making it a candidate for drug discovery programs.

Industry

In the industrial sector, this compound could be used in the development of new materials or as a precursor for the synthesis of dyes, pigments, or other specialty chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Generally, compounds with nitro groups can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The thiazolone core may interact with enzymes or receptors, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 5-{(E)-1-[4-(BENZYLOXY)-5-METHOXY-2-NITROPHENYL]METHYLIDENE}-2-[(4-METHOXYPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE
• 5-{(E)-1-[4-(BENZYLOXY)-5-METHOXY-2-NITROPHENYL]METHYLIDENE}-2-[(4-METHYLTHIOPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE

Uniqueness

The uniqueness of 5-{(E)-1-[4-(BENZYLOXY)-5-METHOXY-2-NITROPHENYL]METHYLIDENE}-2-[(4-ETHOXYPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE lies in its combination of functional groups, which confer distinct chemical reactivity and potential biological activity. The presence of both electron-donating (methoxy, ethoxy) and electron-withdrawing (nitro) groups on the aromatic rings creates a unique electronic environment that can influence its interactions with biological targets.

This compound’s structural diversity makes it a valuable candidate for further research and development in various scientific fields.